Cas no 91393-49-6 (2-(2-Chlorophenyl)-cyclohexanone)

2-(2-Chlorophenyl)-cyclohexanone is a chlorinated cyclohexanone derivative with a phenyl substituent at the 2-position. This compound is of interest in organic synthesis due to its structural features, which make it a versatile intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the chlorophenyl group enhances reactivity, facilitating further functionalization through reactions such as nucleophilic substitution or reduction. Its cyclohexanone core provides a rigid framework, useful in stereoselective synthesis. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to moisture or light. Proper storage and handling are recommended to maintain stability and purity for laboratory or industrial applications.

2-(2-Chlorophenyl)-cyclohexanone structure

91393-49-6 structure

Product Name:2-(2-Chlorophenyl)-cyclohexanone

CAS No:91393-49-6

MF:C₁₂H₁₃ClO

MW:208.684022665024

MDL:MFCD03090804

CID:787746

PubChem ID:4374110

Update Time:2025-06-08

2-(2-Chlorophenyl)-cyclohexanone Chemical and Physical Properties

Names and Identifiers

- Cyclohexanone, 2-(2-chlorophenyl)-
- 2-(2-chlorophenyl)cyclohexan-1-one
- 2-(2-Chlorophenyl)-cyclohexanone
- 2-(2-Chlorophenyl)cyclohexanone (ACI)
- Cyclohexanone, 2-(o-chlorophenyl)- (6CI, 7CI)
- 2-(o-Chlorophenyl)cyclohexan-1-one
- UOEXWLLNMGAJDD-UHFFFAOYSA-N
- DB-121555
- CS-0245608
- 91393-49-6
- EN300-307383
- 2-(2-chloro-phenyl)-cyclohexanone
- SCHEMBL1617179
- AKOS005216997
- 2-(2-Chlorophenyl)cyclohexanone
- G74681
- MFCD03090804
- DTXSID30402558
- AKOS017478260
- SY033800
- MDL： MFCD03090804
- Inchi： 1S/C12H13ClO/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1,3,5,7,10H,2,4,6,8H2
- InChI Key： UOEXWLLNMGAJDD-UHFFFAOYSA-N
- SMILES： O=C1C(C2C(Cl)=CC=CC=2)CCCC1

Computed Properties

Exact Mass: 208.065
Monoisotopic Mass: 208.065
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1A^2
XLogP3: 3.3

2-(2-Chlorophenyl)-cyclohexanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C379405-25mg	2-(2-Chlorophenyl)-cyclohexanone	91393-49-6		25mg	$196.00	2023-05-18
TRC	C379405-250mg	2-(2-Chlorophenyl)-cyclohexanone	91393-49-6		250mg	$ 1200.00	2023-09-08
Ambeed	A747456-1g	2-(2-Chlorophenyl)cyclohexanone	91393-49-6	97%	1g	$572.0	2024-05-30
eNovation Chemicals LLC	Y1009559-1kg	2-(2-Chlorophenyl)cyclohexanone	91393-49-6	95%	1kg	$9850	2024-07-28
Enamine	EN300-307383-0.05g	2-(2-chlorophenyl)cyclohexan-1-one	91393-49-6	95.0%	0.05g	$101.0	2025-03-19
Enamine	EN300-307383-0.1g	2-(2-chlorophenyl)cyclohexan-1-one	91393-49-6	95.0%	0.1g	$152.0	2025-03-19
Enamine	EN300-307383-0.25g	2-(2-chlorophenyl)cyclohexan-1-one	91393-49-6	95.0%	0.25g	$216.0	2025-03-19
Enamine	EN300-307383-0.5g	2-(2-chlorophenyl)cyclohexan-1-one	91393-49-6	95.0%	0.5g	$407.0	2025-03-19
Enamine	EN300-307383-1.0g	2-(2-chlorophenyl)cyclohexan-1-one	91393-49-6	95.0%	1.0g	$528.0	2025-03-19
Enamine	EN300-307383-2.5g	2-(2-chlorophenyl)cyclohexan-1-one	91393-49-6	95.0%	2.5g	$1034.0	2025-03-19

2-(2-Chlorophenyl)-cyclohexanone Production Method

Production Method 1

91767-29-2

91393-49-6

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; rt
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

: p-Toluenesulfonic acid catalysed fluorination of α-branched ketones for the construction of fluorinated quaternary carbon centres

Tang, Shi-Zhong; et al, Chemical Communications (Cambridge, 2018, 54(87), 12377-12380

Production Method 2

81447-34-9

3900-89-8

91393-49-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: D-Tartaric acid Solvents: Mesitylene ; 24 h, 110 °C

Reference

: Transition metal-free synthesis of α-aryl ketones via oxyallyl cation capture with arylboronic acids

Huang, Wei-Hua; et al, Organic Chemistry Frontiers, 2020, 7(17), 2480-2485

Production Method 3

615-41-8

91393-49-6

Reaction Conditions

1.1 Reagents: Pyrrolidine Catalysts: Acridinium, 3,6-bis(dimethylamino)-9-[4-(dimethylamino)-2,6-dimethoxyphenyl]-9,1… Solvents: Acetonitrile ; 48 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

: Photoredox α-arylation of carbonyl compounds

Hossain, Mubarak Md; et al, ChemRxiv, 2021, 1, 1-23

Production Method 4

91393-49-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Boron trifluoride etherate ; -78 °C; -78 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; -78 °C
2.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; rt
2.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

: p-Toluenesulfonic acid catalysed fluorination of α-branched ketones for the construction of fluorinated quaternary carbon centres

Tang, Shi-Zhong; et al, Chemical Communications (Cambridge, 2018, 54(87), 12377-12380

Production Method 5

17465-36-0

91393-49-6

1709851-28-4

Reaction Conditions

1.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
2.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C

Reference

: Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence

Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

Production Method 6

91767-28-1

91393-49-6

1709851-28-4

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; reflux
2.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
3.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C

Reference

: Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence

Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

Production Method 7

373600-67-0

91393-49-6

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 4 h, rt

Reference

: Novel Chelating Phosphonite Ligands: Syntheses, Structures, and Nickel-Catalyzed Hydrocyanation of Olefins

Goethlich, Alexander P. V.; et al, Organometallics, 2008, 27(10), 2189-2200

Production Method 8

615-41-8

91393-49-6

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ; 20 h, 100 °C

Reference

: Palladium-catalyzed intramolecular O-arylation of enolates: Application to benzo[b]furan synthesis

Willis, Michael C.; et al, Organic Letters, 2004, 6(25), 4755-4757

Production Method 9

27126-76-7

91393-49-6

Reaction Conditions

1.1 Solvents: Acetonitrile ; 15 - 45 min, 50 °C
2.1 Reagents: Triethylamine Catalysts: D-Tartaric acid Solvents: Mesitylene ; 24 h, 110 °C

Reference

: Transition metal-free synthesis of α-aryl ketones via oxyallyl cation capture with arylboronic acids

Huang, Wei-Hua; et al, Organic Chemistry Frontiers, 2020, 7(17), 2480-2485

Production Method 10

694-80-4

91393-49-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether , Tetrahydrofuran ; -110 °C; 45 min, -110 °C
1.2 Reagents: Boron trifluoride etherate ; -110 °C; 1 h, -110 °C; -110 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 4 h, rt

Reference

: Novel Chelating Phosphonite Ligands: Syntheses, Structures, and Nickel-Catalyzed Hydrocyanation of Olefins

Goethlich, Alexander P. V.; et al, Organometallics, 2008, 27(10), 2189-2200

Production Method 11

91393-49-6

1709851-28-4

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C

Reference

: Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence

Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

Production Method 12

845507-74-6

91393-49-6

1709851-28-4

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid , Sulfuric acid ; 6 h, 25 °C

Reference

: Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence

Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

Production Method 13

694-80-4

91393-49-6

1709851-28-4

Reaction Conditions

1.1 Reagents: Magnesium , Iodine Solvents: Diethyl ether
1.2 Solvents: Diethyl ether
1.3 Reagents: Ammonium chloride
2.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; reflux
3.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
4.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C

Reference

: Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence

Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

2-(2-Chlorophenyl)-cyclohexanone Raw materials

2-(2-Chlorophenyl)-cyclohexanone Preparation Products

2-(2-Chlorophenyl)-cyclohexanone Related Literature

1. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
2. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
3. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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5. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625

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